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Compound of Interest

Compound Name: Metiamide

Cat. No.: B374674 Get Quote

Essential Safety and Handling Guide for
Metiamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Metiamide. Adherence to these guidelines is critical for

ensuring personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Metiamide is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, and eye contact. All personnel handling Metiamide must use the

appropriate Personal Protective Equipment (PPE) as outlined below.

GHS Hazard Classification:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1]
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Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[1]

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Change gloves

frequently and immediately if

contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

handling area.

Face Protection Face shield

To be used in conjunction with

goggles when there is a risk of

splashing or aerosol

generation.

Body Protection
Laboratory coat or disposable

gown

Should be buttoned and have

long sleeves.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a

containment system (e.g.,

fume hood, glove box) or when

aerosol generation is possible.

Quantitative Safety Data
While there is no established official Occupational Exposure Limit (OEL) from regulatory bodies

such as OSHA or NIOSH for Metiamide, a surrogate OEL can be estimated based on available

toxicological data to provide a quantitative measure for risk assessment and control.
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Parameter Value Species Route Reference

LD50 (Lethal

Dose, 50%)
2.2016 mol/kg Rat Oral [2]

Estimated

Surrogate OEL
~ 5 µg/m³ N/A Inhalation Calculated

Note on Surrogate OEL Calculation: The surrogate OEL was estimated using the oral LD50

value in rats and applying a series of uncertainty factors to account for interspecies and

intraspecies variability, and to convert from an oral dose to an airborne concentration. This

value should be used as a guideline for containment and handling procedures.

Operational Plan for Safe Handling
A systematic approach is crucial for the safe handling of Metiamide powder. The following

step-by-step protocol should be followed:

3.1. Preparation and Engineering Controls:

Designated Area: All handling of Metiamide powder should be conducted in a designated

area, such as a chemical fume hood or a glove box, to minimize exposure.

Ventilation: Ensure adequate ventilation and that the containment system is functioning

correctly before beginning work.

Equipment: All equipment, including balances, spatulas, and weighing papers, should be

dedicated for use with Metiamide or thoroughly cleaned after use.

3.2. Weighing and Aliquoting:

Don PPE: Before handling, put on all required PPE as specified in the table above.

Tare Container: Place a tared, sealed container on the analytical balance inside the

containment unit.

Transfer Powder: Carefully transfer the required amount of Metiamide powder to the

container using a spatula. Avoid creating dust.
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Seal and Clean: Securely seal the container. Decontaminate the spatula and any other

utensils used with an appropriate solvent (e.g., 70% ethanol) and wipe dry.

Clean Work Surface: Decontaminate the work surface within the containment unit.

3.3. Solution Preparation:

Solvent Addition: In the containment unit, add the desired solvent to the sealed container

with the Metiamide powder.

Dissolution: Agitate the container to dissolve the powder. Sonication may be used if

necessary.

Transfer: Once dissolved, the solution can be handled outside of the containment unit with

appropriate PPE (gloves, lab coat, eye protection).

Disposal Plan
Metiamide and any contaminated materials must be disposed of as hazardous waste.

Solid Waste:

Collect all solid waste contaminated with Metiamide (e.g., weighing papers, used gloves,

disposable gowns) in a dedicated, sealed, and clearly labeled hazardous waste container.

This includes any surplus Metiamide powder.

Liquid Waste:

Collect all liquid waste containing Metiamide in a sealed and labeled hazardous waste

container.

As Metiamide contains a thiourea group, it should not be disposed of down the drain.

Thiourea compounds are classified as hazardous waste.

Decontamination:
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All non-disposable equipment and surfaces should be decontaminated with an appropriate

solvent. The cleaning materials (e.g., wipes) should be disposed of as solid hazardous

waste.

Waste Pickup:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.
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Caption: Workflow for the safe handling of Metiamide powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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